![molecular formula C7H6ClN3 B1428737 4-Chloro-5-methyl-5H-pyrrolo[3,2-d]pyrimidine CAS No. 871024-38-3](/img/structure/B1428737.png)
4-Chloro-5-methyl-5H-pyrrolo[3,2-d]pyrimidine
Cat. No. B1428737
M. Wt: 167.59 g/mol
InChI Key: CJZMRESPNIJBOX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08470850B2
Procedure details
To a stirred solution of 4-chloro-5H-pyrrolo[3,2-d]pyrimidine (27) (J. Org. Chem., 2001, 66, 17, 5723-5730) (643 mg, 4.15 mmol) in DMF (41 mL) was added NaH (60% in mineral oil, 330 mg, 8.3 mmol) in one portion at 0° C. and the mixture was stirred for 1 h followed by addition of methyl iodide (0.28 mL, 4.5 mmol). The reaction mixture was allowed to warm up to the room temperature, stirred for an additional hour and quenched with AcOH (1 mL) to form a suspension which was stirred for 10 min and concentrated under reduced pressure to give a solid. This material was dissolved in AcOEt, the solution was washed with cold saturated NaHCO3 solution and water, dried over Na2SO4, and concentrated to produce the title compound 28 as a pale yellow solid (640 mg, 93% yield). 1H NMR (400 MHz, CD3OD) δ(ppm): 8.51 (s, 1H), 7.75 (d, J=3.3 Hz, 1H), 6.62 (d, J=3.3 Hz, 2H), 4.15 (s, 1H). LRMS (M+1) 168.1 (100%), 170.1 (34%).
Name
Yield
93%
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[C:3]2[NH:10][CH:9]=[CH:8][C:4]=2[N:5]=[CH:6][N:7]=1.[H-].[Na+].[CH3:13]I>CN(C=O)C.CCOC(C)=O>[Cl:1][C:2]1[C:3]2[N:10]([CH3:13])[CH:9]=[CH:8][C:4]=2[N:5]=[CH:6][N:7]=1 |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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643 mg
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|
Type
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reactant
|
|
Smiles
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ClC=1C2=C(N=CN1)C=CN2
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Name
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|
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Quantity
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330 mg
|
|
Type
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reactant
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Smiles
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[H-].[Na+]
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Name
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|
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Quantity
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41 mL
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Type
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solvent
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|
Smiles
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CN(C)C=O
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Step Two
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Name
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|
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Quantity
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0.28 mL
|
|
Type
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reactant
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|
Smiles
|
CI
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Step Three
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Name
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|
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Quantity
|
0 (± 1) mol
|
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Type
|
solvent
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|
Smiles
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CCOC(=O)C
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the mixture was stirred for 1 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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stirred for an additional hour
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CUSTOM
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Type
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CUSTOM
|
|
Details
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quenched with AcOH (1 mL)
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
to form a suspension which
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STIRRING
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Type
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STIRRING
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|
Details
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was stirred for 10 min
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|
Duration
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10 min
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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|
Details
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to give a solid
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WASH
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Type
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WASH
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|
Details
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the solution was washed with cold saturated NaHCO3 solution and water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over Na2SO4
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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|
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Type
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product
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|
Smiles
|
ClC=1C2=C(N=CN1)C=CN2C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 640 mg | |
| YIELD: PERCENTYIELD | 93% | |
| YIELD: CALCULATEDPERCENTYIELD | 92% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
